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Compound of Interest

Compound Name: Haloperidol Lactate

Cat. No.: B1257113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Haloperidol, a potent antipsychotic agent, is a widely used dopamine D2 receptor antagonist in

neuroscience research.[1][2][3] Its lactate salt, haloperidol lactate, offers improved solubility in

aqueous solutions, making it suitable for in vitro studies, including cell culture experiments.[4]

[5] Proper preparation of haloperidol lactate solutions is critical to ensure accurate and

reproducible experimental results. These application notes provide detailed protocols for the

preparation, sterilization, and storage of haloperidol lactate solutions for use in cell culture,

along with a summary of relevant quantitative data and a depiction of its primary signaling

pathway.
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Property Value Source(s)

Molecular Formula C₂₁H₂₃ClFNO₂ (Haloperidol)

Molecular Weight 375.9 g/mol (Haloperidol)

Appearance Crystalline solid

Storage (Solid) -20°C, protected from light

Stability (Solid) ≥ 4 years at -20°C

Solubility in Organic Solvents

Ethanol: ~5 mg/mLDMSO:

~14-75

mg/mLDimethylformamide

(DMF): ~20 mg/mL

Aqueous Solubility

(Haloperidol)
Sparingly soluble

Aqueous Solubility

(Haloperidol Lactate)

Soluble in the presence of

lactic acid

Solubility in 1:1 DMF:PBS (pH

7.2)
~0.5 mg/mL

Recommended Storage and Stability of Haloperidol
Lactate Solutions
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Solution Type
Storage
Temperature

Duration Notes Source(s)

Aqueous solution

with 1% lactic

acid

Room

Temperature (20-

25°C)

Up to 5 years

Protect from light

to prevent

cloudiness and

discoloration.

Opened injection

vials

25 ± 2°C or 8 ±

1°C
At least 15 days

Protect from

light.

Aqueous solution

in DMF:PBS

(1:1)

Room

Temperature

Not

recommended

for more than

one day

Prepare fresh for

each experiment.

Stock solution in

DMSO
-20°C

Up to 24 months

(general

guidance for

DMSO stocks)

Aliquot to avoid

repeated freeze-

thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a Sterile Haloperidol Lactate
Stock Solution from Powder
This protocol is intended for preparing a high-concentration stock solution from solid

haloperidol lactate, which can then be diluted to the final working concentration in cell culture

medium.

Materials:

Haloperidol lactate powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or glass vials

Sterile, disposable syringe filters (0.22 µm pore size)
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Sterile syringes

Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance within a chemical fume hood

Procedure:

Safety Precautions: Handle haloperidol lactate powder in a chemical fume hood, wearing

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses.

Weighing: Tare a sterile, amber microcentrifuge tube or glass vial on an analytical balance.

Carefully weigh the desired amount of haloperidol lactate powder into the container.

Dissolution:

Calculate the volume of DMSO required to achieve the desired stock concentration (e.g.,

10 mM). A stock solution of 1000x the final concentration is recommended to keep the final

DMSO concentration in the cell culture medium at or below 0.1%.

Add the calculated volume of cell culture grade DMSO to the vial containing the

haloperidol lactate powder.

Vortex the solution until the powder is completely dissolved. Gentle warming in a 37°C

water bath can aid dissolution if necessary.

Sterilization:

Draw the dissolved haloperidol lactate stock solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new sterile, amber microcentrifuge tube or glass vial. This step

removes any potential microbial contamination.
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Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes. This prevents repeated freeze-thaw cycles and protects the

compound from light.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the sterile stock solution into the final cell culture

medium.

Materials:

Sterile haloperidol lactate stock solution (from Protocol 1)

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile conical tubes or multi-well plates

Calibrated pipettes and sterile tips

Procedure:

Thawing the Stock Solution: Remove an aliquot of the sterile haloperidol lactate stock

solution from the -20°C freezer and thaw it at room temperature.

Calculating Dilution: Determine the volume of the stock solution needed to achieve the

desired final concentration in your cell culture experiment. For example, to prepare 1 mL of a

10 µM working solution from a 10 mM stock, you would add 1 µL of the stock solution to 999

µL of cell culture medium.

Preparing the Working Solution:
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In a sterile conical tube, add the required volume of pre-warmed complete cell culture

medium.

Add the calculated volume of the thawed haloperidol lactate stock solution to the

medium.

Gently mix the solution by pipetting up and down or by gentle swirling. Avoid vigorous

vortexing, which can damage media components.

Application to Cells: Immediately add the prepared working solution to your cell cultures.

Vehicle Control: Prepare a vehicle control by adding the same volume of the solvent (e.g.,

DMSO) used for the stock solution to an equivalent volume of cell culture medium. The final

concentration of the solvent in the vehicle control should be identical to that in the

experimental conditions.

Mandatory Visualization
Signaling Pathway of Haloperidol Action
Haloperidol primarily exerts its effects by acting as a potent antagonist of the dopamine D2

receptor (D2R). The D2R is a G-protein coupled receptor (GPCR) that typically couples to

inhibitory G proteins (Gαi/o). Antagonism of D2R by haloperidol blocks the downstream

signaling cascade initiated by dopamine.
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Click to download full resolution via product page

Caption: Haloperidol antagonizes the dopamine D2 receptor, inhibiting downstream signaling.

Experimental Workflow for Preparing Haloperidol
Lactate Solutions
The following diagram illustrates the key steps for preparing sterile haloperidol lactate
solutions for use in cell culture experiments.
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Caption: Workflow for preparing haloperidol lactate solutions for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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